Cas no 1250980-48-3 (2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one)

• Product Name: 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one
• CAS No: 1250980-48-3
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5558216
• Update Time: 2025-10-19

2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C10H18ClNO2/c1-3-14-9-4-6-12(7-5-9)10(13)8(2)11/h8-9H,3-7H2,1-2H3
• InChI Key： OZOKDPUIHJJWMC-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC)CC1)(=O)C(Cl)C

Additional information on 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one

Recent Advances in the Study of 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one (CAS: 1250980-48-3)

2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one (CAS: 1250980-48-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one, highlighting its efficient production through a multi-step process involving the reaction of 4-ethoxypiperidine with chloroacetyl chloride under controlled conditions. The study emphasized the compound's stability and scalability, making it a viable candidate for industrial-scale production. Furthermore, the research identified key intermediates and by-products, providing valuable insights into the optimization of its synthesis.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one exhibits notable inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A 2024 preclinical study published in Biochemical Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine production in murine models, suggesting its potential as an anti-inflammatory agent. The study also noted its favorable pharmacokinetic profile, including good oral bioavailability and moderate half-life.

Another area of active research is the compound's potential application in oncology. Preliminary findings from a 2024 study in Cancer Research indicated that 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, a promising feature for future drug development. However, further mechanistic studies are required to fully elucidate its mode of action.

Despite these promising findings, challenges remain in the clinical translation of 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one. Recent reviews have pointed out the need for more comprehensive toxicological studies to assess its safety profile. Additionally, the compound's metabolic stability and potential drug-drug interactions warrant further investigation. Collaborative efforts between academic and industrial researchers are underway to address these gaps and accelerate its development.

In conclusion, 2-chloro-1-(4-ethoxypiperidin-1-yl)propan-1-one (CAS: 1250980-48-3) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic value and overcome existing challenges. The compound's unique chemical properties and biological activities make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.